Cas no 1805322-65-9 (6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805322-65-9
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4847318
• Update Time: 2025-10-31

6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H8ClF2NO/c1-13-8-6(7(10)11)3-2-5(4-9)12-8/h2-3,7H,4H2,1H3
• InChI Key： OBKVRBVXOJISAT-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1805322-65-9)

6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine, identified by its CAS number 1805322-65-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core, which is a cornerstone in the synthesis of various bioactive agents due to its unique electronic properties and structural versatility. The presence of functional groups such as a chloromethyl substituent and a difluoromethyl moiety enhances its reactivity and potential applications in drug development.

The chloromethyl group (–CH₂Cl) attached to the pyridine ring introduces a nucleophilic site, making the compound an excellent precursor for further functionalization through reactions like nucleophilic substitution or cross-coupling processes. This feature is particularly valuable in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. Additionally, the electron-withdrawing nature of the difluoromethyl group (–CF₂) can modulate the electronic distribution within the molecule, influencing its pharmacokinetic properties such as metabolic stability and lipophilicity.

The methoxy group (–OCH₃) at the 2-position of the pyridine ring further contributes to the compound's chemical diversity. Methoxy substitution is commonly employed to enhance solubility, improve metabolic profile, or introduce specific interactions with biological targets. In recent years, methoxypyridines have been extensively studied for their role in developing kinase inhibitors, antiviral agents, and other therapeutic compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine as a key intermediate in designing novel pharmacophores. Studies have demonstrated that the combination of these functional groups can lead to compounds with enhanced binding affinity to protein targets, particularly enzymes involved in critical biological pathways. For instance, modifications based on this scaffold have shown promise in inhibiting targets related to cancer metabolism and inflammation.

In the context of drug discovery, the synthesis of derivatives from 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine has been explored for developing treatments against neurological disorders. The pyridine core is known to interact with neurotransmitter receptors and ion channels, making it a valuable building block for neuroactive compounds. Researchers have leveraged the reactivity of the chloromethyl group to introduce diverse side chains that can modulate receptor activity or cross-talk between different signaling pathways.

The influence of fluorine atoms on pharmaceutical properties cannot be overstated. The presence of two fluorine atoms in the difluoromethyl group contributes to increased metabolic stability by resisting degradation pathways such as oxidative cleavage. This stability is crucial for achieving prolonged half-life and improved bioavailability in drug candidates. Furthermore, fluorine substitution can enhance binding interactions by increasing lipophilicity and reducing water solubility, which often correlates with better membrane penetration and target engagement.

Current research is also exploring green chemistry approaches to optimize the synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine. Sustainable methodologies are being prioritized to minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes using transition metals have been investigated as alternatives to traditional multi-step synthetic routes, offering improved efficiency and selectivity. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

The versatility of 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine extends beyond small-molecule drug development. Its structural motifs have been incorporated into libraries for fragment-based drug design (FBDD), where high-throughput screening is used to identify lead compounds with promising biological activity. The compound's ability to serve as a scaffold for diversification underscores its importance in modern medicinal chemistry.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1805322-65-9) represents a valuable asset in pharmaceutical research due to its unique structural features and reactivity profile. The interplay between its functional groups—specifically the chloromethyl, difluoromethyl, and methoxy substituents—provides a rich foundation for designing molecules with tailored pharmacological properties. As computational methods continue to advance, the potential applications of this compound are expected to expand, further solidifying its role in next-generation drug discovery efforts.